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Compound of Interest |

1-(4-
Compound Name: Fluorophenyl)cyclobutanecarbonitr
ile

Cat. No.: B1323419

\ J

For researchers, scientists, and professionals in drug development, the procurement of specific
chemical entities is a critical first step in the research and development pipeline. This guide
provides an in-depth overview of commercial suppliers for 1-(4-
Fluorophenyl)cyclobutanecarbonitrile (CAS No. 405090-30-4), a key building block in the
synthesis of various pharmaceutical compounds. This document outlines supplier
specifications, available quantities, and pertinent technical data to facilitate informed
purchasing decisions.

Physicochemical Properties

Before detailing the commercial suppliers, a summary of the key physicochemical properties of
1-(4-Fluorophenyl)cyclobutanecarbonitrile is presented below.
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Property Value

CAS Number 405090-30-4

Molecular Formula C11H1oFN

Molecular Weight 175.20 g/mol

Boiling Point 148-150 °C (at 20 Torr)[1]
Density 1.14+0.1 g/cm3 (Predicted)[1]
Appearance Light yellow to yellow Liquid[1]
Storage 2-8°C[1]

Commercial Supplier Overview

A survey of chemical suppliers reveals several sources for 1-(4-
Fluorophenyl)cyclobutanecarbonitrile. The following table summarizes the offerings from
various vendors, detailing purity levels and available quantities to aid in comparative analysis.
Pricing information is included where publicly available, though it is often subject to inquiry for
bulk quantities.
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. . Available .
Supplier Purity . Price (USD)
Quantities
$200 (5g), $300 (109),
ChemShuttle 95% 5¢, 10g, 25¢g, 100g $650 (25g), Inquire
(1009)
250mg, 500mg, 14, )
Angene 95%]2] Inquire[2]
2.5g, 59[2]
€117.57 (100mg),
) N 100mg, 250mg, 14, €123.76 (250mg),
Reagentia Not Specified
59[3] €228.96 (19g), €549.21
(59)[3]
BLD Pharm Not Specified Inquire Inquire[4]
_ - Inquire for bulk _
ChemUniverse Not Specified Inquire

guantities[5]

Quality and Technical Documentation

For research and development purposes, thorough documentation is essential to ensure the
quality and consistency of starting materials. While a Certificate of Analysis (CoA) is typically
provided by the supplier upon purchase, it is advisable to request a sample CoA beforehand to
review the purity and analytical methods used.

Similarly, a Safety Data Sheet (SDS) is a critical document for ensuring safe handling and
storage. While a specific SDS for 1-(4-Fluorophenyl)cyclobutanecarbonitrile was not
publicly available, an SDS for the related compound 1-(4-Fluorophenyl)cyclohexanecarbonitrile
indicates that the substance may be harmful by inhalation, in contact with skin, and if
swallowed, and can cause irritation to the eyes, respiratory system, and skin.[6] Standard
laboratory precautions, including the use of personal protective equipment such as gloves,
safety goggles, and a lab coat, are recommended.[6] Facilities should be equipped with an
eyewash station and a safety shower.[6]

Synthesis and Manufacturing
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Detailed, publicly available experimental protocols for the synthesis of 1-(4-
Fluorophenyl)cyclobutanecarbonitrile are scarce. However, a synthetic route for the
analogous compound, 1-(4-chlorophenyl)cyclobutane nitrile, has been described. This
synthesis involves the reaction of 4-Chlorobenzyl cyanide with 1,3-dibromopropane in the
presence of sodium hydride in dimethyl sulfoxide (DMSO).[7] This may provide insight into a
potential synthetic strategy for the fluorine-containing analog. Researchers requiring detailed
synthetic procedures for their documentation or internal process development should consider
custom synthesis services, which are offered by some suppliers like ChemShuttle.

Supplier Selection Workflow

The process of selecting a suitable commercial supplier for a chemical compound involves
several logical steps. The following diagram illustrates a typical workflow for this process.
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Caption: A logical workflow for the selection of a commercial chemical supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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